Cas no 2228291-21-0 (tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate
• CAS No: 2228291-21-0
• MF: C₁₄H₁₇Cl₂NO₂
• MW: 302.196282148361
• CID: 6464900
• PubChem ID: 165639727
• Update Time: 2025-07-02

tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate
• 2228291-21-0
• EN300-1871426
• tert-butyl N-[4-chloro-3-(3-chloroprop-1-en-2-yl)phenyl]carbamate

• Inchi： 1S/C14H17Cl2NO2/c1-9(8-15)11-7-10(5-6-12(11)16)17-13(18)19-14(2,3)4/h5-7H,1,8H2,2-4H3,(H,17,18)
• InChI Key： YRLSMOQDVXGTMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=C)CCl)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.0636342g/mol
• Monoisotopic Mass: 301.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate (CAS No. 2228291-21-0)

The chemical compound tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate (CAS No. 2228291-21-0) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of phenylcarbamates, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both chloro and tert-butyl groups in its structure enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for high-purity intermediates like tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate has surged, driven by advancements in drug discovery and crop protection technologies. Researchers are particularly interested in its potential as a building block for designing novel bioactive compounds. Its unique structural features, including the chloropropenyl moiety, allow for diverse chemical modifications, enabling the creation of targeted molecules with specific biological activities.

The synthesis of tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate involves multi-step organic reactions, often starting from readily available precursors. Key steps include chlorination, carbamate formation, and allylic substitution. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 2228291-21-0 serves as a unique identifier, facilitating its cataloging and procurement in global chemical databases.

From an environmental and sustainability perspective, the production and use of tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate align with the growing emphasis on green chemistry. Researchers are exploring eco-friendly synthetic routes, such as catalytic methods and solvent-free reactions, to minimize waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In the pharmaceutical sector, tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate has garnered attention for its potential role in developing small-molecule therapeutics. Its structural motifs are being investigated for applications in kinase inhibition and receptor modulation, areas of high interest in oncology and neurology research. The compound's ability to serve as a scaffold for drug design makes it a subject of ongoing studies in medicinal chemistry.

Agrochemical applications of tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate are equally promising. Its derivatives are being evaluated for their efficacy as plant growth regulators and pest control agents. The compound's chlorinated aromatic core contributes to its bioactivity, making it a candidate for developing next-generation crop protection solutions. This aligns with the increasing global focus on food security and sustainable agriculture, topics that dominate searches in the agrochemical domain.

Analytical characterization of tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity, purity, and stability, which are critical for its intended applications. The availability of detailed analytical data for CAS No. 2228291-21-0 in public and proprietary databases supports its adoption in research and development workflows.

As the chemical industry evolves, tert-butyl N-4-chloro-3-(3-chloroprop-1-en-2-yl)phenylcarbamate exemplifies the intersection of innovation and practicality. Its relevance to drug discovery, agrochemical development, and green chemistry positions it as a compound of enduring interest. Researchers and manufacturers alike are keen to explore its full potential, driven by the need for efficient and sustainable chemical solutions in a rapidly changing world.